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Compound of Interest

Compound Name: H-Phe(4-1)-OH

Cat. No.: B2403948

An In-depth Technical Guide to the Safety and Handling of 4-lodo-L-phenylalanine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-lodo-L-phenylalanine,
a crucial unnatural amino acid in protein engineering and drug development. Adherence to
these guidelines is essential for ensuring laboratory safety and maintaining experimental
integrity.

Hazard Identification and Classification

4-lodo-L-phenylalanine is not classified as a hazardous substance or mixture according to the
2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[1]. However, as with all
laboratory chemicals, it should be handled with caution. To our knowledge, the hazards of this
material have not been thoroughly investigated[2].

GHS Classification: Not a hazardous substance or mixture[2].

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-lodo-L-phenylalanine is provided
in the table below. This data is essential for proper storage and handling.
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Property Value Reference
CAS Number 24250-85-9 [1103114]
Molecular Formula CoH10INO2 [4]
Molecular Weight 291.09 g/mol

Appearance White to off-white powder [4]

Melting Point 255-256 °C [4]

Boiling Point 366.8 £ 32.0 °C (Predicted) [4]

Density 1.824 + 0.06 g/cm3 (Predicted) [4]

Slightly soluble in water.
. Soluble in Chloroform,
Solubility _ [5]
Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Store at 2-8 °C or -20°C.
Storage Temperature ] [4][6]
Protect from light.

Toxicological Data

While specific quantitative toxicological data such as LD50 or LC50 values for 4-lodo-L-
phenylalanine are not readily available in the provided search results, the substance is
generally considered to have low toxicity. No known OSHA hazards have been identified[7].
However, potential health effects may include irritation upon inhalation, skin contact, or eye
contact, and it may be harmful if swallowed[7].

Handling and Storage

Proper handling and storage are critical to maintain the stability of 4-lodo-L-phenylalanine and
ensure the safety of laboratory personnel.

Handling

o Ventilation: Use in a well-ventilated area. Provide appropriate exhaust ventilation at places
where dust is formed[7][8].
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» Personal Protective Equipment (PPE):

o

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles[1].

[¢]

Hand Protection: Wear appropriate protective gloves[1].

[¢]

Respiratory Protection: For nuisance levels of dust, use type N95 (US) or type P1 (EN
143) dust masks[8].

o

Body Protection: Wear appropriate protective clothing to prevent skin exposure[1].

e Hygiene: Wash hands thoroughly after handling and before eating, smoking, or using the
lavatory. Change contaminated clothing immediately[7].

e Precautions: Avoid dust formation. Avoid breathing vapors, mist, or gas. Avoid contact with
skin and eyes. Avoid ingestion and inhalation[1][7][8][9].

Storage

o Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place[1][8].
o Temperature: Storage temperatures of 2-8°C and -20°C are recommended[4].

 Light Sensitivity: Protect from light[6][8].

e Incompatibilities: Avoid strong oxidizing agents and strong acids[7].
Experimental Protocols

Spill and Accidental Release Measures

In the event of a spill, follow these procedures:

» Personal Precautions: Avoid dust formation. Ensure adequate ventilation. Use personal
protective equipment as required[1][8].

e Environmental Precautions: Prevent the substance from entering drains. No special
environmental precautions are required for small spills[1][8].
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Containment and Cleaning:
o Sweep up and shovel the material[1][8].
o Place the collected material into a suitable, closed container for disposal[1][8].

o Avoid generating dust during cleanup[1][8].

First-Aid Measures

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention[1].

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur[1].

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention if symptoms occur[1][8].

Ingestion: Clean mouth with water and drink plenty of water afterward. Never give anything
by mouth to an unconscious person. Get medical attention if symptoms occur[1][8].

Fire-Fighting Measures

Extinguishing Media: Use a carbon dioxide or dry chemical extinguisher for small fires. For
large fires, use water spray, fog, or foam. Do not use a water jet[7].

Hazardous Combustion Products: Carbon oxides, Nitrogen oxides (NOx), Hydrogen
iodide[8].

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear[1].

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations[2]. Dispose

of the contents/container to an authorized hazardous or special waste collection point[10].
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Visualization of Safety and Handling Workflow

The following diagram illustrates the key decision-making and action steps for the safe
handling of 4-lodo-L-phenylalanine, from initial risk assessment to final disposal.

Workflow for Safe Handling of 4-lodo-L-phenylalanine
4-lodo-L-phenylalanine

1. Hazard Identification
& Risk Assessment

l

2. Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Mask)

3. Handling & Storage
- Use in ventilated area
- Avoid dust formation
- Store at 2-8°C or -20°C, protected from light

Spill or Exposure Occurs?

Yes (Spill) Yes (Exposure)

4b. First Aid Protocol
- Eye: Rinse with water
- Skin: Wash with soap & water
- Inhalation: Move to fresh air
- Ingestion: Rinse mouth

y

4a. Accidental Release Protocol
- Evacuate and ventilate
- Wear PPE
- Contain and clean up spill

No

Seek Medical Attention
if symptoms persist

5. Waste Disposal
- Collect in sealed containers
- Dispose according to regulations

End of Process
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Caption: Logical workflow for the safe handling of 4-lodo-L-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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